Cas no 15165-27-2 (ethyl 4-benzoylbenzoate)

• Product Name: ethyl 4-benzoylbenzoate
• CAS No: 15165-27-2
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• MDL: MFCD00672025
• CID: 1327503
• Update Time: 2025-10-12

ethyl 4-benzoylbenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-benzoylbenzoate
• Benzophenone, 4'-(ethoxycarbonyl)-
• 4-Carboethoxybenzophenone
• 3-benzoylbenzoic acid ethyl ester
• 4-benzoyl-benzoic acid ethyl ester
• 4-ethoxycarbonylbenzophenone
• Benzophenone,4'-(ethoxycarbonyl)
• ethyl 4-benzoyl-benzoate
• ethyl p-benzoylbenzoate

• MDL： MFCD00672025
• Inchi： 1S/C16H14O3/c1-2-19-16(18)14-10-8-13(9-11-14)15(17)12-6-4-3-5-7-12/h3-11H,2H2,1H3
• InChI Key： OTYJRBJRMVNCQV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)C(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 254.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 43.37000
• LogP: 3.09430

Additional information on ethyl 4-benzoylbenzoate

Recent Advances in the Application of Ethyl 4-Benzoylbenzoate (CAS: 15165-27-2) in Chemical and Biomedical Research

Ethyl 4-benzoylbenzoate (CAS: 15165-27-2) is a chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis and biomedical research. This ester derivative of 4-benzoylbenzoic acid is widely used as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Recent studies have explored its potential in drug discovery, particularly in the development of novel therapeutic agents targeting inflammation, cancer, and metabolic disorders.

One of the key areas of research involving ethyl 4-benzoylbenzoate is its role as a photoactive compound. Its benzophenone moiety makes it a valuable tool in photochemistry and photobiology, where it is used as a photo-crosslinking agent to study protein-protein interactions and other molecular processes. Recent advancements in this field have demonstrated its efficacy in stabilizing protein complexes for structural analysis, providing insights into the mechanisms of various biological pathways.

In the pharmaceutical industry, ethyl 4-benzoylbenzoate has been investigated as a precursor for the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and other bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of COX-2 inhibitors with improved selectivity and reduced side effects. The study reported that derivatives of ethyl 4-benzoylbenzoate exhibited potent anti-inflammatory activity in preclinical models, suggesting its potential for further clinical development.

Another emerging application of ethyl 4-benzoylbenzoate is in the field of materials science. Researchers have utilized its photochemical properties to design light-responsive polymers and coatings. A recent study in Advanced Materials demonstrated that incorporating ethyl 4-benzoylbenzoate into polymer matrices enabled the creation of smart materials capable of reversible changes in properties upon exposure to UV light. These materials have potential applications in drug delivery systems and responsive coatings for medical devices.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of ethyl 4-benzoylbenzoate. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. For instance, a 2022 study in Green Chemistry reported a solvent-free catalytic method for the synthesis of ethyl 4-benzoylbenzoate, achieving high purity and yield while minimizing waste generation.

In conclusion, ethyl 4-benzoylbenzoate (CAS: 15165-27-2) continues to be a compound of significant interest in chemical and biomedical research. Its diverse applications, ranging from drug discovery to materials science, underscore its importance as a versatile intermediate. Ongoing research efforts are expected to further expand its utility and address current limitations, paving the way for new innovations in the field.